3-Ethyl-5-piperidin-2-yl-1,2-oxazole;hydrochloride

• IUPAC Name: 3-ethyl-5-piperidin-2-yl-1,2-oxazole;hydrochloride
• InChI: InChI=1S/C10H16N2O.ClH/c1-2-8-7-10(13-12-8)9-5-3-4-6-11-9;/h7,9,11H,2-6H2,1H3;1H
• InChI Key: RXHUBHKTOYNARV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NOC(=C1)C2CCCCN2.Cl
• Molecular Formula: C10H17ClN2O
• Molecular Weight: 216.71 g/mol

Description

Molecular Structure Analysis

The molecular structure of 3-Ethyl-5-piperidin-2-yl-1,2-oxazole hydrochloride consists of a piperidine ring fused to an oxazole ring. The presence of the ethyl group at position 3 and the piperidine moiety contributes to its unique properties.

Scientific Research Applications

Synthesis and Chemical Properties

• Derivatives of oxazole compounds, including those with piperidine groups, are synthesized for their interesting chemical properties. For example, the treatment of certain amides with dimethylamine, piperidine, or morpholine leads to substituted aminals of the oxazole series, which upon hydrolysis provide oxazol-2-carbaldehyde derivatives. These derivatives are then used to obtain various disubstituted derivatives of oxazoles, showing the versatility of these compounds in chemical synthesis (R. N. Vyzhdak et al., 2005).

Biological Activities

• Piperidine and its derivatives are frequently utilized in the synthesis of compounds with potential biological activities. For instance, the synthesis of Schiff and Mannich bases of isatin derivatives with 4-amino-4,5-dihydro-1H-1,2,4-triazole-5-ones involves the use of piperidine, leading to compounds with confirmed chemical structures and potential for further biological testing (O. Bekircan & H. Bektaş, 2008).
• Another study on the reduction, Mannich reaction, and antimicrobial activity evaluation of 1,2,4-triazol-3-one derivatives also employs piperidine in the synthesis process, indicating the utility of piperidine-containing compounds in developing new antimicrobial agents (Seda Fandaklı et al., 2012).

Molecular Docking and Anticancer Activity

• Benzimidazole derivatives bearing 1,2,4-triazole and piperidine groups have been studied for their anti-cancer properties using density functional theory and molecular docking. These compounds show potential anti-cancer activity, highlighting the significance of piperidine-containing molecules in medicinal chemistry (A. Karayel, 2021).

Antimicrobial and Anti-inflammatory Activities

• Novel 5-(1-adamantyl)-4-arylideneamino-3-mercapto-1,2,4-triazoles and related derivatives, synthesized using piperidine, have been tested for their in vitro antimicrobial activities against various bacteria and the yeast-like pathogenic fungus Candida albicans. Some derivatives exhibited moderate to good activities, particularly against Gram-positive bacteria, as well as in vivo anti-inflammatory activity, demonstrating the therapeutic potential of these compounds (M. Al-Omar et al., 2010).